2-[(E)-3-(2-nitrophenyl)-2-propenylidene]-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[(E)-3-(2-nitrophenyl)prop-2-enylidene]indene-1,3-dione
• InChI: InChI=1S/C18H11NO4/c20-17-13-8-2-3-9-14(13)18(21)15(17)10-5-7-12-6-1-4-11-16(12)19(22)23/h1-11H/b7-5+
• InChI Key: OQFJCPXCJZXMRH-FNORWQNLSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC=C2C(=O)C3=CC=CC=C3C2=O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C=C2C(=O)C3=CC=CC=C3C2=O)[N+](=O)[O-]
• Molecular Formula: C18H11NO4
• Molecular Weight: 305.3 g/mol

Description

“2-[(E)-3-(2-nitrophenyl)-2-propenylidene]-1H-indene-1,3(2H)-dione” is a chemical compound with the molecular formula C18H11NO4. It is used in various scientific research and applications.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 305.28. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

Ultrasound-Assisted Synthesis

• Ghahremanzadeh et al. (2011) reported an efficient procedure for synthesizing derivatives of this compound. The method involves ultrasound irradiation, offering advantages like good yields and environmentally benign solvents (Ghahremanzadeh et al., 2011).

Vibrational Analysis by Ab Initio Method

• Pathak et al. (2012) conducted a theoretical Raman and FTIR vibrational analysis of this compound. The study provides insights into its molecular properties and reactivity (Pathak et al., 2012).

Chromophore Studies

• Bogdanov et al. (2019) investigated the structure of related chromophores, providing insights into their planarity and molecular structure, which is crucial for applications in photonics and electronics (Bogdanov et al., 2019).

Palladium-Catalyzed Carbonylative Annulation Reactions

• Zhang et al. (2015) developed an efficient synthesis for indene-1,3(2H)-dione derivatives. This method involves palladium-catalyzed carbonylative annulation, expanding the chemical utility of these compounds (Zhang et al., 2015).

Leishmanicidal and Cytotoxic Activities

• De Souza et al. (2021) evaluated the leishmanicidal and cytotoxicity of indan-1,3-dione derivatives. This research highlights the biological activities of these compounds, which is significant for medicinal chemistry (De Souza et al., 2021).

Crystal Structure Analysis

• Poorheravi et al. (2007) studied the crystal structure of a closely related compound. Understanding crystal structures is key in materials science and drug design (Poorheravi et al., 2007).